Cas no 2681255-68-3 ((2E)-3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylprop-2-enoic acid)

• Product Name: (2E)-3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylprop-2-enoic acid
• CAS No: 2681255-68-3
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 5637234
• PubChem ID: 165925679
• Update Time: 2025-08-02

(2E)-3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287785
• 2681255-68-3
• (2E)-3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]prop-2-enoic acid
• (2E)-3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylprop-2-enoic acid

• Inchi： 1S/C12H10F3NO4/c1-20-9-6-7(3-5-10(17)18)2-4-8(9)16-11(19)12(13,14)15/h2-6H,1H3,(H,16,19)(H,17,18)/b5-3+
• InChI Key： ONDZCRKXNCYCPI-HWKANZROSA-N
• SMILES： FC(C(NC1C=CC(/C=C/C(=O)O)=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2E)-3-3-methoxy-4-(2,2,2-trifluoroacetamido)phenylprop-2-enoic acid

Comprehensive Overview of (2E)-3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]prop-2-enoic acid (CAS No. 2681255-68-3)

(2E)-3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]prop-2-enoic acid (CAS No. 2681255-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This α,β-unsaturated carboxylic acid derivative features a unique trifluoroacetamido group, which enhances its reactivity and potential applications in drug discovery. The compound's E-configuration (trans) around the double bond is critical for its biological activity, making it a subject of interest for researchers exploring anti-inflammatory and anticancer agents.

The structural motif of (2E)-3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]prop-2-enoic acid aligns with current trends in small-molecule drug design, particularly in targeting protein-protein interactions (PPIs). With the rise of precision medicine, researchers are increasingly focusing on compounds like this to develop targeted therapies. Its methoxy and trifluoroacetamido substituents contribute to its lipophilicity and metabolic stability, key factors in optimizing oral bioavailability—a hot topic in pharmacokinetics discussions.

In the context of green chemistry, the synthesis of CAS No. 2681255-68-3 has been explored using catalytic methods to minimize waste. Recent publications highlight its potential as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors. This aligns with the growing demand for sustainable synthetic routes in the pharmaceutical industry, a frequently searched topic among chemists.

The compound’s electrophilic properties due to the α,β-unsaturated carbonyl system make it a candidate for Michael addition reactions, a staple in medicinal chemistry. Researchers investigating covalent inhibitors often search for such motifs, as they can form irreversible bonds with cysteine residues in target proteins. This mechanism is central to drugs like ibrutinib, linking CAS No. 2681255-68-3 to cutting-edge cancer research.

Analytical characterization of (2E)-3-[3-methoxy-4-(2,2,2-trifluoroacetamido)phenyl]prop-2-enoic acid typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS). These techniques are essential for verifying its regiochemical purity, a common concern in custom synthesis inquiries. The compound’s UV-Vis absorption profile also makes it suitable for photophysical studies, a niche yet growing area in material science.

From a patent landscape perspective, derivatives of this compound have appeared in applications related to autoimmune diseases. This connects to trending searches on JAK/STAT pathway inhibitors, reflecting broader interest in immunomodulators. Its trifluoromethyl group—a privileged fragment in drug design—further underscores its relevance in fragment-based drug discovery (FBDD).

In summary, CAS No. 2681255-68-3 exemplifies the intersection of structural innovation and therapeutic potential. Its multifaceted chemistry addresses pressing questions in drug development, from ADME optimization to covalent targeting strategies, making it a compound worth watching in both academic and industrial settings.